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Introduction
Propidium iodide (PI) is a fluorescent intercalating agent widely utilized in cell biology to assess

cell viability, apoptosis, and DNA content in cell cycle analysis.[1] As a membrane-impermeant

dye, PI is excluded from viable cells with intact membranes.[2][3] However, in dead or dying

cells where membrane integrity is compromised, PI can enter the cell and bind to DNA by

intercalating between the bases, producing a significant increase in red fluorescence.[2][4] This

characteristic makes PI an invaluable tool for distinguishing between live, apoptotic, and

necrotic cells.[5] This application note provides detailed protocols for the use of Propidium

Iodide in various in vitro cell culture applications.

Mechanism of Action
Propidium iodide binds to double-stranded DNA by intercalating between the base pairs with

little to no sequence preference.[1][6] In an aqueous solution, free PI has an excitation

maximum of approximately 493 nm and an emission maximum of 636 nm.[1] Upon binding to

DNA, its fluorescence is enhanced 20- to 30-fold, with the excitation maximum shifting to

around 535 nm and the emission maximum shifting to approximately 617 nm.[2][6] Since PI

can also bind to RNA, it is often necessary to treat cells with RNase to ensure that only DNA is

stained, particularly for cell cycle analysis.[6][7]
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Start: Cell Culture

Harvest Cells

Wash with PBS

Resuspend in Binding Buffer

Add Propidium Iodide

Incubate in the Dark

Analyze by Flow Cytometry

End: Viability Data

 

Start: Induce Apoptosis

Harvest Cells

Wash with cold PBS

Resuspend in 1X Binding Buffer

Add Annexin V and Propidium Iodide

Incubate at RT in the Dark

Add 1X Binding Buffer

Analyze by Flow Cytometry

End: Apoptosis Quadrant Data
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Start: Cell Culture

Harvest Cells

Wash with PBS

Fix with cold 70% Ethanol

Incubate at 4°C

Wash twice with PBS

Treat with RNase A

Add Propidium Iodide Staining Solution

Incubate at RT

Analyze by Flow Cytometry

End: Cell Cycle Histogram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b132533?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Propidium_iodide
https://www.aatbio.com/resources/faq-frequently-asked-questions/How-does-propidium-iodide-staining-work
https://www.iqproducts.nl/wp-content/uploads/PIF_F.121-1.pdf
https://www.researchgate.net/figure/Principles-of-propidium-iodide-staining-and-its-activity-on-the-cellular-level-A_fig11_369826850
https://www.wisdomlib.org/concept/propidium-iodide-staining
https://documents.thermofisher.com/TFS-Assets%2FLSG%2Fmanuals%2Fmp01304.pdf
https://www.vet.cornell.edu/sites/default/files/DNACellCycleAnalysiswithPI.pdf
https://www.benchchem.com/product/b132533#prospidium-chloride-protocol-for-in-vitro-cell-culture
https://www.benchchem.com/product/b132533#prospidium-chloride-protocol-for-in-vitro-cell-culture
https://www.benchchem.com/product/b132533#prospidium-chloride-protocol-for-in-vitro-cell-culture
https://www.benchchem.com/product/b132533#prospidium-chloride-protocol-for-in-vitro-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b132533?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

